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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
Sodium-22 (22Na) Positron Annihilation Spectroscopy (PAS).

Frequently Asked Questions (FAQS)

Q1: What are the essential correction factors to apply during the analysis of Sodium-22 PAS
data?

Al: To ensure accurate and reproducible results in Sodium-22 PAS data analysis, two primary
correction factors are crucial: Source Correction and Background Correction. Neglecting these
can lead to significant errors in the determination of positron lifetimes and intensities.

Q2: What is source correction and why is it critical?

A2: Source correction accounts for positrons that annihilate within the 22Na source material
itself or its encapsulation (commonly a thin polymer foil like Kapton) rather than the sample.[1]
[2] This is a critical step because these annihilation events contribute to the measured lifetime
spectrum and, if not properly subtracted, can distort the true lifetime components of the
material under investigation.[1][3] The contribution from the source can range from
approximately 7% to 20% depending on the source's encapsulation and thickness.[2]

Q3: How is the source correction experimentally determined?
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A3: The source correction is typically determined by performing a PAS measurement on a well-
characterized, defect-free reference material (e.g., a pure, annealed metal like aluminum or a
silicon single crystal). The known lifetime spectrum of the reference is then used to isolate and
quantify the contribution from the source. This process often involves fitting the spectrum with
multiple components, one of which is fixed to the known lifetime of the source material.

Q4: What is background correction in the context of PAS data analysis?

A4: Background correction involves subtracting random coincidence events that are not related
to the positron annihilation in the sample. These can arise from cosmic rays, natural
radioactivity in the surrounding environment, and electronic noise. While modern
instrumentation minimizes background, it is still an important factor for high-precision
measurements.

Q5: Which software is commonly used to analyze PAS data and apply these corrections?

A5: Several software packages are available for analyzing Positron Annihilation Lifetime
Spectroscopy (PALS) data. Commonly used programs that can handle source and background
corrections include PALSfit, MELT, and PATFIT.[1][4] These programs use fitting algorithms to
deconvolve the lifetime spectra into discrete components.

Troubleshooting Guide

Issue 1: Inconsistent or non-reproducible lifetime values.
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Possible Cause

Troubleshooting Step

Inadequate Source Correction

Re-evaluate the source correction by measuring
a well-characterized reference material. Ensure
the source contribution is properly subtracted

from all sample spectra.[1][3]

Sample Preparation Issues

For liquid samples, ensure the 2Na source is
properly sealed and inert to the solvent to
prevent chemical interactions.[5][6] For solid
samples, ensure a consistent and intimate

contact between the sample and the source.

Instrumental Drift

Regularly check the timing resolution of your
spectrometer using a known source and
reference.[1] Temperature fluctuations can affect

detector performance.

Statistical Noise

Increase the data acquisition time to accumulate
a higher number of counts in the spectrum,
which improves the statistical accuracy of the
fitting.

Issue 2: Difficulty in resolving multiple lifetime components.
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Possible Cause Troubleshooting Step

A broad timing resolution function can make it
difficult to distinguish between closely spaced

Poor Timing Resolution lifetime components. Optimize the constant
fraction discriminators (CFDs) and

photomultiplier tube (PMT) settings.

The chosen number of lifetime components in
the analysis software may not accurately
i m represent the physical reality of the sample. Try
Inappropriate Fitting Model o ) )
fitting with a different number of components
and evaluate the goodness-of-fit (chi-squared

value).

One of the lifetime components may have a very
) low intensity, making it difficult to resolve from
Low Intensity of a Component o ] ]
the statistical noise. Increasing the total counts

in the spectrum can help.

Experimental Protocols

Protocol 1: Determination of the Source Correction
Factor

e Sample Preparation:

o Select a well-characterized reference material with a known single positron lifetime (e.g.,
defect-free annealed aluminum or a silicon single crystal).

o Ensure the surface of the reference material is clean and smooth.

o Create a "sandwich" configuration with the 22Na source placed between two identical
pieces of the reference material.

o Data Acquisition:

o Place the sample-source sandwich in the PAS spectrometer.
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o Acquire a lifetime spectrum with a high number of total counts (typically > 10°) to ensure

good statistics.

o Data Analysis:

o Load the acquired spectrum into a suitable analysis program (e.g., PALSfit).

o Perform a multi-component fit. One component will be the known lifetime of the reference
material. The other component(s) will represent the annihilation events within the source

and its covering.

o The intensity of the source component provides the source correction factor.

: _ E

Parameter

Typical Value / Range

Significance

Para-positronium (p-Ps)

Represents the intrinsic

o ~125 ps lifetime of p-Ps and is relatively
Lifetime ) - ]
insensitive to the material.[7]
Free Positron Lifetime in Dependent on the electron
100 - 300 ps

Metals

density of the metal.[8][9]

Positron Lifetime in Vacancies
(Metals)

1.6 times the bulk lifetime

Longer lifetime indicates
positron trapping in open-

volume defects.[9]

Ortho-positronium (o-Ps)

Correlates with the size of free-

S 1-4ns volume holes in the material.
Lifetime in Polymers 7
22Na Source Encapsulation 382 A common component that

I ~ ps
(Kapton) Lifetime needs to be corrected for.[10]
) The percentage of
22Na Source Correction o o
7% - 25% annihilations occurring in the

Fraction

source and its support.[2][5]

Visualizations
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Logical Workflow for PAS Data Correction
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Caption: Workflow for applying corrections to raw PAS data.

Experimental Setup for Source Correction Determination
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Sample-Source Sandwich
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Caption: "Sandwich" configuration for source correction measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Sodium-22 Positron
Annihilation Spectroscopy (PAS) Data Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1232525#applying-correction-factors-to-
sodium-22-pas-data-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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